Cas no 134575-12-5 (tert-butyl N-[[rel-(1S,5R,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methyl]carbamate)

• Product Name: tert-butyl N-[[rel-(1S,5R,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methyl]carbamate
• CAS No: 134575-12-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD14581078
• CID: 875623
• PubChem ID: 15713440
• Update Time: 2025-04-19

tert-butyl N-[[rel-(1S,5R,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[[(1r,5s)-3-azabicyclo[3.1.0]hexan-6-yl]methyl]carbamate
• TERT-BUTYL N-[[(1S,5R)-3-AZABICYCLO[3.1.0]HEXAN-6-YL]METHYL]CARBAMATE
• AB68806
• AM805913
• FT-0684821
• PB26940
• RP07470
• SureCN9181095
• Y7445
• tert-butyl N-[[rel-(1S,5R,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methyl]carbamate
• AKOS025311345
• tert-butyl (((1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl)methyl)carbamate
• SCHEMBL25222143
• SCHEMBL9181095
• MFCD14581078
• W-205442
• tert-butyl N-{[(1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-yl]methyl}carbamate
• Carbamic acid, (3-azabicyclo[3.1.0]hex-6-ylmethyl)-, 1,1-dimethylethyl ester,
• EXO-6-(BOC-AMINOMETHYL)-3-AZABICYCLO[3.1.0]HEXANE
• exo-tert-Butyl (3-azabicyclo[3.1.0]hexan-6-ylmethyl)carbamate
• [(1S,5R)-1-(3-AZA-BICYCLO[3.1.0]HEX-6-YL)METHYL]-CARBAMIC ACID TERT-BUTYL ESTER
• tert-Butyl {[(1R,5S)-3-azabicyclo[3.1.0]hexan-6-yl]methyl}carbamate
• AKOS015949404
• DS-8967
• 134575-12-5
• exo-tert-Butyl(3-azabicyclo[3.1.0]hexan-6-ylmethyl)carbamate
• DTXSID70577254
• EN300-1074346
• CS-0037894

• MDL： MFCD14581078
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-9-7-4-12-5-8(7)9/h7-9,12H,4-6H2,1-3H3,(H,13,14)/t7-,8+,9?
• InChI Key： JXWGBEYMMHSBFU-JVHMLUBASA-N
• SMILES： O(C(C)(C)C)C(NCC1[C@H]2CNC[C@H]21)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines